Cas no 1363382-20-0 (diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate)

• Product Name: diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate
• CAS No: 1363382-20-0
• MF: C₁₇H₂₉NO₆
• MW: 343.415265798569
• MDL: MFCD20922763
• CID: 2094328
• PubChem ID: 72207425
• Update Time: 2025-10-29

diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl 3-((tert-butoxycarbonyl)amino)cyclobutane-1,1-dicarboxylate
• 3-tert-Butoxycarbonylamino-cyclobutane-1,1-dicarboxylic acid diisopropyl ester
• dipropan-2-yl 3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1,1-dicarboxylate
• 1,1-bis(propan-2-yl) 3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1,1-dicarboxylate
• PB21530
• OR317081
• AK171146
• Diisopropyl 3-(Boc-amino)cyclobutane-1,1-dicarboxylate
• Diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate
• 3-(BOC-AMINO)CYCLOBUTAN
• DTXSID101111041
• AKOS025291012
• SCHEMBL25370788
• 1,1-Cyclobutanedicarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-bis(1-methylethyl) ester
• Diisopropyl3-((tert-butoxycarbonyl)amino)cyclobutane-1,1-dicarboxylate
• 1,1-DIISOPROPYL 3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOBUTANE-1,1-DICARBOXYLATE
• CS-0052772
• AS-34135
• MFCD20922763
• SY017043
• 1363382-20-0
• 875-128-0
• diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate

• MDL： MFCD20922763
• Inchi： 1S/C17H29NO6/c1-10(2)22-13(19)17(14(20)23-11(3)4)8-12(9-17)18-15(21)24-16(5,6)7/h10-12H,8-9H2,1-7H3,(H,18,21)
• InChI Key： GKOKDSCWLNRKGQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1(C(=O)OC(C)C)CC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 343.19948764g/mol
• Monoisotopic Mass: 343.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate

Diisopropyl 3-(tert-Butoxycarbonylamino)cyclobutane-1,1-dicarboxylate: A Versatile Compound in Medicinal Chemistry

Diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate (CAS No. 1363382-20-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its cyclobutane core, which is functionalized with a tert-butoxycarbonyl (Boc) protected amino group and two diisopropyl ester moieties. The combination of these functionalities makes it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclobutane ring is a four-membered cyclic structure that exhibits unique conformational properties. Unlike larger cyclic systems, the cyclobutane ring is highly strained, which can influence the reactivity and stability of the molecule. This strain can be harnessed to control the stereochemistry and conformation of molecules, making it an attractive scaffold for the design of bioactive compounds. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino functionality allows for controlled deprotection, enabling sequential functionalization and modification steps in synthetic pathways.

The diisopropyl ester moieties in diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate provide additional synthetic handles that can be exploited for further derivatization. These ester groups can be selectively hydrolyzed to carboxylic acids or converted to other functional groups, such as amides or esters with different alkyl or aryl substituents. This versatility makes the compound a valuable starting material for the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, there has been a growing interest in the use of cyclobutane-containing compounds in drug discovery and development. One notable application is in the design of inhibitors for specific protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have therapeutic benefits in various diseases, including cancer and neurodegenerative disorders. The strained nature of the cyclobutane ring can mimic certain protein binding motifs, making it an attractive scaffold for developing PPI inhibitors.

A study published in the Journal of Medicinal Chemistry highlighted the use of cyclobutane-containing compounds as potent inhibitors of the p53-MDM2 interaction. The p53 tumor suppressor protein is frequently mutated or inactivated in human cancers, and its reactivation through inhibition of MDM2 has been a promising therapeutic strategy. The authors demonstrated that a cyclobutane-based inhibitor derived from diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate exhibited high affinity and selectivity for MDM2, leading to enhanced p53 activity and apoptosis in cancer cells.

Beyond PPI inhibition, cyclobutane-containing compounds have also shown promise in other therapeutic areas. For example, they have been explored as antiviral agents against RNA viruses such as influenza and SARS-CoV-2. The unique conformational properties of these compounds can interfere with viral replication processes, making them potential leads for antiviral drug development.

The synthetic accessibility of diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate has been well-established through various synthetic routes. One common approach involves the cyclization of linear precursors followed by functional group transformations to introduce the Boc-protected amino group and diisopropyl ester moieties. These synthetic strategies have been optimized to achieve high yields and stereoselectivity, making it feasible to produce large quantities of this compound for further research and development.

In conclusion, diisopropyl 3-(tert-butoxycarbonylamino)cyclobutane-1,1-dicarboxylate (CAS No. 1363382-20-0) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive scaffold for the design and synthesis of bioactive molecules with diverse applications in drug discovery and development. Ongoing research continues to uncover new opportunities for this compound, further solidifying its importance in the field.